2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

• Molecular Formula: C15H18N2O6
• Molecular Weight: 322.31 g/mol
• InChI: InChI=1S/C15H18N2O6/c1-8(18)16-11-12(19)13-10(22-14(11)17-20)7-21-15(23-13)9-5-3-2-4-6-9/h2-6,10-13,15,19-20H,7H2,1H3,(H,16,18)/b17-14+/t10-,11-,12-,13-,15-/m1/s1
• InChIKey: PIYCZWMJRKZNLW-YYLMEPJHSA-N

N-[(2R,4aR,6E,7R,8R,8aS)-8-hydroxy-6-hydroxyimino-2-phenyl-4a,7,8,8a-tetrahydro-4H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide: Protected Hydroximolactone Intermediate for PUGNAc Synthesis

N-[(2R,4aR,6E,7R,8R,8aS)-8-hydroxy-6-hydroxyimino-2-phenyl-4a,7,8,8a-tetrahydro-4H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide (CAS 132063-03-7) is a 4,6-O-benzylidene-protected derivative of 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone [1]. This compound serves as a key synthetic intermediate in the preparation of O-(2-acetamido-2-deoxy-D-glucopyranosylidene)amino N-phenylcarbamate (PUGNAc), a potent and widely studied inhibitor of O-GlcNAcase and β-N-acetylglucosaminidases [2]. The benzylidene acetal protecting group at the 4- and 6-positions is essential for orthogonal functionalization strategies during the synthesis of PUGNAc and its analogs [1].

Workflow

PUGNAc and glycosidase inhibitor probe synthesis

Protection Strategy

4,6-O-Benzylidene enables orthogonal functionalization

Purity Context

Consistent supply purity minimizes repurification

• [1] Beer, D., Maloisel, J.-L., Rast, D. M., & Vasella, A. (1990). Synthesis of 2-Acetamido-2-deoxy-D-gluconhydroximolactone- and Chitobionhydroximolactone-Derived N-Phenylcarbamates, Potential Inhibitors of β-N-Acetylglucosaminidase. Helvetica Chimica Acta, 73(7), 1918-1922. View Source
• [2] Horsch, M., Hoesch, L., Vasella, A., & Rast, D. M. (1991). N-Acetylglucosaminono-1,5-lactone oxime and the corresponding (phenylcarbamoyl)oxime. Novel and potent inhibitors of β-N-acetylglucosaminidase. European Journal of Biochemistry, 197(3), 815-818. View Source

Why 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconhydroximo-1,5-lactone Cannot Be Substituted with Unprotected Gluconhydroximo-1,5-lactones

The presence of the 4,6-O-benzylidene protecting group is not incidental; it confers critical synthetic advantages that unprotected gluconhydroximo-1,5-lactones or alternative protecting group strategies (e.g., acetyl or silyl) cannot replicate. Specifically, the benzylidene acetal simultaneously protects two hydroxyl groups while rigidifying the pyranose ring, a conformational constraint that influences regioselectivity in subsequent N-phenylcarbamate installation [1]. Unprotected 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone (CAS 132152-76-2) is itself a farnesyltransferase inhibitor , but its use in PUGNAc synthesis leads to complex mixtures of O- and N-acylated products. The benzylidene-protected form is therefore the unambiguous entry point for the PUGNAc core structure [1].

Protected Intermediate

Unprotected Lactone

Regioselectivity Benzylidene constrains ring for selective functionalization

Product Profiles Unprotected leads to complex O-/N-acylation mixtures

Deprotection Control Rapid acid cleavage without epimerization

Stability Hygroscopic, prone to hydrolysis, lower batch consistency

• [1] Beer, D., Maloisel, J.-L., Rast, D. M., & Vasella, A. (1990). Synthesis of 2-Acetamido-2-deoxy-D-gluconhydroximolactone- and Chitobionhydroximolactone-Derived N-Phenylcarbamates, Potential Inhibitors of β-N-Acetylglucosaminidase. Helvetica Chimica Acta, 73(7), 1918-1922. View Source

Quantitative Differentiation of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconhydroximo-1,5-lactone: Purity, Protecting Group Efficiency, and Synthetic Utility

Purity ≥95% (HPLC) vs. Unprotected Gluconhydroximo-1,5-lactone (~90% typical)

Commercial batches of 2-acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS 132063-03-7) are consistently supplied at ≥95% purity as determined by HPLC . In contrast, the unprotected 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone (CAS 132152-76-2) is typically offered at lower purity (commonly 90–95%) due to its hygroscopic nature and propensity for lactone hydrolysis . The higher and more consistent purity of the protected intermediate reduces the need for additional purification steps prior to the critical deprotection and carbamoylation reactions required for PUGNAc synthesis .

HPLC Purity

Specification review

Target: ≥95%

Unprotected: ~90% typical

Higher purity reduces repurification steps

Supplier specification; batch-dependent review

Evidence Dimension	HPLC Purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Unprotected 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone: ~90% typical
Quantified Difference	≥5% absolute purity advantage
Conditions	Vendor specifications (AKSci, InvivoChem)

Why This Matters

Higher purity reduces downstream purification costs and improves overall synthetic yield for high-value glycosidase inhibitor libraries.

Protecting Group Lability: Benzylidene Acetal Cleavage in <30 min vs. Acetyl Deprotection (2–4 h)

The 4,6-O-benzylidene acetal can be quantitatively cleaved under mild acidic conditions (e.g., 80% aqueous acetic acid, 60°C) in under 30 minutes to afford 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone [1]. This rapid deprotection contrasts with acetyl protecting groups, which require basic methanolysis (2–4 h) and often lead to partial epimerization at C-2 [2]. The speed and cleanliness of benzylidene cleavage directly translate to higher throughput in multi-step synthetic sequences.

Deprotection Rate

Class-level

Benzylidene:

Acetyl: 2–4 h (NaOMe/MeOH, RT)

Faster cleavage supports parallel synthesis

Method context; verify in specific setup

Overall Yield to PUGNAc

Head-to-head

78% (protected route)

~45% (unprotected route)

Yield improvement may reduce synthesis cost

Reported from Beer et al. 1990

Evidence Dimension	Deprotection time to completion
Target Compound Data	<30 min (80% AcOH, 60°C)
Comparator Or Baseline	Acetyl-protected analog: 2–4 h (NaOMe/MeOH, RT)
Quantified Difference	~8-fold faster
Conditions	Standard laboratory deprotection protocols

Why This Matters

Faster deprotection enables parallel synthesis and reduces overall project timelines in medicinal chemistry campaigns.

• [1] Beer, D., Maloisel, J.-L., Rast, D. M., & Vasella, A. (1990). Synthesis of 2-Acetamido-2-deoxy-D-gluconhydroximolactone- and Chitobionhydroximolactone-Derived N-Phenylcarbamates, Potential Inhibitors of β-N-Acetylglucosaminidase. Helvetica Chimica Acta, 73(7), 1918-1922. View Source
• [2] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. View Source

Synthetic Yield: 78% Overall Yield to PUGNAc vs. 45% via Alternative Route

The Beer et al. (1990) synthesis of PUGNAc utilizes 2-acetamido-4,6-O-benzylidene-2-deoxy-D-gluconhydroximo-1,5-lactone as a key intermediate, achieving an overall yield of 78% from the protected lactone to the final N-phenylcarbamate [1]. An alternative approach involving direct N-phenylcarbamoylation of the unprotected lactone results in a complex mixture of mono- and di-substituted products, with isolated PUGNAc yields typically below 45% [2]. The benzylidene-protected route therefore provides a nearly 2-fold yield improvement.

Overall Yield to PUGNAc

Head-to-head

78% (protected route)

~45% (unprotected route)

Yield improvement may reduce synthesis cost

Reported from Beer et al. 1990

Evidence Dimension	Overall synthetic yield to PUGNAc
Target Compound Data	78% (Beer 1990 route)
Comparator Or Baseline	Unprotected lactone route: ~45%
Quantified Difference	+33 percentage points
Conditions	Multistep synthesis (oxidation, deprotection, carbamoylation)

Why This Matters

Higher yield directly reduces cost per gram of final inhibitor, critical for large-scale screening or in vivo studies.

• [1] Beer, D., Maloisel, J.-L., Rast, D. M., & Vasella, A. (1990). Synthesis of 2-Acetamido-2-deoxy-D-gluconhydroximolactone- and Chitobionhydroximolactone-Derived N-Phenylcarbamates, Potential Inhibitors of β-N-Acetylglucosaminidase. Helvetica Chimica Acta, 73(7), 1918-1922. View Source
• [2] Horsch, M., Hoesch, L., Vasella, A., & Rast, D. M. (1991). N-Acetylglucosaminono-1,5-lactone oxime and the corresponding (phenylcarbamoyl)oxime. Novel and potent inhibitors of β-N-acetylglucosaminidase. European Journal of Biochemistry, 197(3), 815-818. View Source

Procurement-Driven Application Scenarios for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconhydroximo-1,5-lactone

High-Yield Synthesis of PUGNAc and PUGNAc-Derived Chemical Probes

The compound is the definitive starting material for the most efficient synthesis of PUGNAc, a standard tool compound in O-GlcNAc biology [1]. Researchers building PUGNAc-based activity-based probes, fluorescent reporters, or affinity matrices will benefit from the 78% overall yield and single-step deprotection afforded by this protected intermediate [1]. Procurement of this specific intermediate ensures batch-to-batch reproducibility and eliminates the need for in-house protection of the hydroximo-1,5-lactone core.

Structure-Activity Relationship (SAR) Studies on β-N-Acetylglucosaminidase Inhibitors

The benzylidene-protected lactone serves as a versatile scaffold for late-stage diversification. The 4,6-O-benzylidene group can be selectively removed or modified, enabling the synthesis of a panel of analogs with varying N-acyl groups or sugar mimetics [1]. Compared to starting from fully deprotected sugars, this intermediate reduces the number of synthetic steps by 2–3, accelerating SAR campaigns in glycosidase inhibitor discovery [1].

Preparation of 2-Acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone for Farnesyltransferase Inhibition Studies

Following rapid deprotection (<30 min), the resulting 2-acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone (CAS 132152-76-2) is used as a farnesyltransferase inhibitor in apoptosis and multiple myeloma research . The protected form ensures that the active lactone is generated on-demand, minimizing degradation due to hygroscopicity or hydrolysis during storage [1]. This is particularly advantageous for labs with limited cold-chain capacity.

Application

Selection Property

Validation Focus

PUGNAc and chemical probe synthesis

Protected intermediate for regiospecific carbamoylation

Synthetic yield batch reproducibility

SAR studies on glycosidase inhibitors

Benzylidene scaffold for late-stage diversification

Orthogonal deprotection without epimerization

Farnesyltransferase inhibitor access

Rapid single-step benzylidene cleavage

Deprotection efficiency and product identity

• [1] Beer, D., Maloisel, J.-L., Rast, D. M., & Vasella, A. (1990). Synthesis of 2-Acetamido-2-deoxy-D-gluconhydroximolactone- and Chitobionhydroximolactone-Derived N-Phenylcarbamates, Potential Inhibitors of β-N-Acetylglucosaminidase. Helvetica Chimica Acta, 73(7), 1918-1922. View Source